Cas no 2171242-27-4 (4-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid)
4-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid
- EN300-1513103
- 2171242-27-4
- 4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid
-
- Inchi: 1S/C24H23F3N2O5/c25-24(26,27)20(11-12-21(30)28-13-5-10-22(31)32)29-23(33)34-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-10,19-20H,11-14H2,(H,28,30)(H,29,33)(H,31,32)/b10-5+/t20-/m0/s1
- InChI Key: VXXVZTQYRTVCGE-JOCSGSGBSA-N
- SMILES: FC([C@H](CCC(NC/C=C/C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F
Computed Properties
- Exact Mass: 476.15590632g/mol
- Monoisotopic Mass: 476.15590632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 735
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 105Ų
4-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1513103-0.05g |
4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid |
2171242-27-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1513103-0.1g |
4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid |
2171242-27-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1513103-0.25g |
4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid |
2171242-27-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1513103-0.5g |
4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid |
2171242-27-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1513103-1.0g |
4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid |
2171242-27-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1513103-2.5g |
4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid |
2171242-27-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1513103-5.0g |
4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid |
2171242-27-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1513103-10.0g |
4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid |
2171242-27-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1513103-50mg |
4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid |
2171242-27-4 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1513103-100mg |
4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid |
2171242-27-4 | 100mg |
$2963.0 | 2023-09-27 |
4-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 4-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid
Introduction to 4-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid (CAS No. 2171242-27-4)
4-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid, identified by its Chemical Abstracts Service (CAS) number 2171242-27-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its intricate structural framework, combines a variety of functional groups that make it a promising candidate for further research and development in drug discovery.
The structural composition of this compound includes a trifluoropropionic acid moiety, a fluorenylmethoxycarbonyl (Fmoc) group, and an amino acid derivative. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up numerous possibilities for its application in medicinal chemistry. Specifically, the Fmoc group is widely recognized in peptide synthesis as an protecting group for amino acids, while the trifluoropropionic acid moiety introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules.
In recent years, there has been a growing interest in the development of fluorinated compounds due to their favorable pharmacokinetic properties. The incorporation of fluorine atoms into drug candidates can lead to improved bioavailability, prolonged half-life, and enhanced binding interactions with biological targets. This compound exemplifies the potential of fluorinated derivatives in modulating biological pathways and improving therapeutic efficacy.
The stereochemical configuration at the (4S) position indicates that this compound is enantiomerically pure, which is a critical factor in pharmaceutical applications where chirality can significantly influence biological activity. Enantiopure compounds are often preferred in drug development because they can exhibit higher selectivity and fewer side effects compared to racemic mixtures.
One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of an amino acid derivative and a trifluoropropionic acid moiety suggests that it could be used in the synthesis of peptidomimetics or other bioactive molecules. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved stability and pharmacokinetic properties. The presence of the Fmoc group also makes it amenable to solid-phase peptide synthesis (SPPS), providing a versatile tool for medicinal chemists.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive experimental trials. By leveraging molecular modeling techniques, scientists can explore the interactions between this compound and potential biological targets such as enzymes or receptors. This approach has accelerated the drug discovery process significantly, allowing for more targeted and efficient development of new therapeutics.
The fluorenylmethoxycarbonyl (Fmoc) group not only serves as a protecting group in peptide synthesis but also introduces a rigid aromatic ring system into the molecule. This can enhance the compound's solubility and stability under various conditions, making it more suitable for formulation into pharmaceutical products. Additionally, the fluorene moiety has been shown to improve binding affinity in certain protein targets due to its hydrophobic interactions and electronic properties.
Another area where this compound shows promise is in the development of fluorinated probes for imaging applications. Fluorine-labeled compounds are widely used in positron emission tomography (PET) scans due to their ability to be detected non-invasively and with high sensitivity. The structural features of this molecule could be exploited to develop novel PET tracers for diagnostic purposes.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies such as transition metal-catalyzed reactions and asymmetric hydrogenation have been employed to construct the complex framework efficiently. These techniques not only improve the overall yield but also minimize unwanted byproducts, making the process more sustainable and environmentally friendly.
In conclusion,4-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid (CAS No. 2171242-27-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential applications in drug discovery, peptidomimetic synthesis, and imaging technologies, make it a valuable asset for researchers working in these fields. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.
2171242-27-4 (4-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)